Cas no 1354025-57-2 ([1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester)

• Product Name: [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester
• CAS No: 1354025-57-2
• MF: C₁₅H₂₉N₃O₃
• MW: 299.409064054489
• CID: 4589262
• Update Time: 2025-05-21

[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester

• Inchi： 1S/C15H29N3O3/c1-11(16)13(19)18-9-7-6-8-12(18)10-17(5)14(20)21-15(2,3)4/h11-12H,6-10,16H2,1-5H3/t11-,12?/m0/s1
• InChI Key： BLOADHCXNPSCBN-PXYINDEMSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1CCCCN1C(=O)[C@@H](N)C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester

Comprehensive Guide to [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1354025-57-2)

[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1354025-57-2) is a specialized organic compound widely utilized in pharmaceutical research and drug development. This compound, often referred to as a piperidine derivative, plays a crucial role in the synthesis of bioactive molecules, particularly in the field of peptidomimetics and protease inhibitors. Its unique structural features, including the tert-butyl ester group and the (S)-2-amino-propionyl moiety, make it a valuable intermediate for medicinal chemistry applications.

The growing interest in [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester is driven by its potential applications in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its utility in designing novel therapeutics for conditions such as neurodegenerative diseases and metabolic disorders. The compound's chiral center and protecting group (tert-butyl) enhance its stability and reactivity, making it a preferred choice for complex synthetic routes.

One of the key advantages of CAS No. 1354025-57-2 is its compatibility with solid-phase peptide synthesis (SPPS) and solution-phase chemistry. This versatility allows researchers to incorporate it into diverse molecular scaffolds, enabling the development of highly selective inhibitors. Recent studies have highlighted its role in the synthesis of peptide-based drugs, where its methyl-carbamic acid tert-butyl ester group provides excellent protection for amine functionalities during multi-step reactions.

In the context of drug discovery, [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester is often employed as a building block for small-molecule libraries. Its structural complexity and functional groups make it ideal for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds. The compound's piperidine ring is particularly significant, as it mimics natural substrates and enhances binding affinity to biological targets.

From a market perspective, the demand for CAS No. 1354025-57-2 is rising due to its applications in precision medicine and personalized therapeutics. Pharmaceutical companies and contract research organizations (CROs) are investing heavily in custom synthesis of such intermediates to accelerate drug development pipelines. Additionally, the compound's relevance in cancer research and immunotherapy has further boosted its prominence in the scientific community.

For researchers working on peptide modifications or bioactive molecule design, [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester offers a reliable and efficient solution. Its stereochemical purity and compatibility with standard coupling reagents (e.g., HBTU, HATU) make it a staple in modern synthetic laboratories. Furthermore, its tert-butyl protecting group can be selectively removed under mild acidic conditions, enabling seamless integration into complex molecular architectures.

In summary, [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1354025-57-2) represents a critical tool in contemporary medicinal chemistry and pharmaceutical research. Its multifaceted applications, from enzyme inhibitor design to peptide-based therapeutics, underscore its importance in advancing drug discovery. As the industry continues to prioritize targeted therapies and innovative drug formulations, this compound is poised to remain a key player in scientific innovation.